Cas no 79381-16-1 (6-(2,5-Dimethoxyphenyl)-6-oxohexanoic acid)

• Product Name: 6-(2,5-Dimethoxyphenyl)-6-oxohexanoic acid
• CAS No: 79381-16-1
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• CID: 581419
• PubChem ID: 311851
• Update Time: 2025-04-23

6-(2,5-Dimethoxyphenyl)-6-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenehexanoicacid, 2,5-dimethoxy-e-oxo-
• 6-(2,5-Dimethoxyphenyl)-6-oxohexanoic acid
• 6-(2,5-dimethoxy-phenyl)-6-oxo-hexanoic acid
• 6-(2,5-Dimethoxy-phenyl)-6-oxo-hexansaeure
• DTXSID00309868
• WKCHCGWWPRZTBN-UHFFFAOYSA-N
• SCHEMBL7261534
• NSC-218336
• 6-(2,5-dimethoxy-phenyl)-6-oxohexanoic acid
• NSC218336
• MS-21318
• 6-(2,5-dimethoxyphenyl)-6-oxohexanoicacid
• MFCD02261034
• 79381-16-1
• AKOS004909791
• E85219

• MDL： MFCD02261034
• Inchi： 1S/C14H18O5/c1-18-10-7-8-13(19-2)11(9-10)12(15)5-3-4-6-14(16)17/h7-9H,3-6H2,1-2H3,(H,16,17)
• InChI Key： WKCHCGWWPRZTBN-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=CC=1OC)OC)CCCCC(=O)O

Computed Properties

• Exact Mass: 266.11500
• Monoisotopic Mass: 266.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83000
• LogP: 2.53150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-(2,5-Dimethoxyphenyl)-6-oxohexanoic acid

Benzenehexanoic Acid, 2,5-Dimethoxy-E-Oxo

Benzenehexanoic acid, 2,5-dimethoxy-e-oxo (CAS No. 79381-16-1) is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound is characterized by its unique chemical structure, which includes a benzene ring attached to a hexanoic acid moiety with methoxy groups at the 2 and 5 positions and an oxo group at the e position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule in research and development.

Benzenehexanoic acid derivatives have been extensively studied for their potential in pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted the role of 2,5-dimethoxy-e-oxo substituents in enhancing the bioavailability and stability of compounds. For instance, researchers have explored the use of this compound as a precursor in the synthesis of bioactive molecules targeting specific cellular pathways. The methoxy groups at positions 2 and 5 are known to influence the molecule's solubility and lipophilicity, which are critical factors in drug design.

The CAS No. 79381-16-1 designation uniquely identifies this compound within chemical databases, facilitating its identification and reference in scientific literature. Its structure has been analyzed using advanced spectroscopic techniques such as NMR and IR spectroscopy, providing insights into its conformational flexibility and intermolecular interactions. These studies are crucial for understanding how the compound interacts with biological systems and other chemical entities.

In terms of synthesis, benzenehexanoic acid derivatives can be prepared through various routes, including Friedel-Crafts acylation and subsequent oxidation steps. The introduction of methoxy groups at specific positions requires precise control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

One of the most promising applications of benzenehexanoic acid, 2,5-dimethoxy-e-oxo is in the field of materials science. Researchers have investigated its use as a building block for constructing supramolecular assemblies and functional polymers. The oxo group at the e position serves as a reactive site for cross-linking reactions, enabling the formation of robust materials with tailored mechanical properties.

Moreover, this compound has shown potential in agricultural applications as a component of plant growth regulators. Studies have demonstrated that it can modulate plant hormone signaling pathways, leading to enhanced crop yields under stress conditions. This application underscores its versatility across different scientific disciplines.

Recent breakthroughs in computational chemistry have allowed for detailed modeling of benzenehexanoic acid's interactions with biological targets. Molecular docking studies have revealed binding affinities with key enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug discovery.

In conclusion, benzenehexanoic acid, 2,5-dimethoxy-e-oxo (CAS No. 79381-16-1) is a multifaceted compound with extensive applications across various fields. Its unique chemical structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in pharmaceuticals, agriculture, and materials science. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly significant role in advancing modern science.